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Compound of Interest

Compound Name: N-ethyl-2-iodoaniline

Cat. No.: B15315916 Get Quote

Essential Safety and Handling Guide for N-ethyl-
2-iodoaniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling N-ethyl-2-iodoaniline in a laboratory setting. Adherence to these

guidelines is critical for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for N-ethyl-2-iodoaniline is not readily available,

data from its hydrochloride salt and structurally similar compounds indicate significant potential

hazards. The following recommendations are based on the available information for N-ethyl-2-
iodoaniline hydrochloride and related molecules like 2-iodoaniline and N-ethylaniline.

Summary of Potential Hazards:
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Hazard Statement GHS Classification

H302: Harmful if swallowed Acute toxicity, Oral (Category 4)

H315: Causes skin irritation Skin irritation (Category 2)

H319: Causes serious eye irritation Eye irritation (Category 2)

H335: May cause respiratory irritation
Specific target organ toxicity — single exposure

(Category 3), Respiratory system

H311: Toxic in contact with skin (potential) Acute toxicity, Dermal (Category 3)

H331: Toxic if inhaled (potential) Acute toxicity, Inhalation (Category 3)

H373: May cause damage to organs through

prolonged or repeated exposure (potential)

Specific target organ toxicity — repeated

exposure (Category 2)

Note: Hazards marked with "(potential)" are inferred from structurally similar compounds and

should be considered as part of a comprehensive risk assessment.

Recommended Personal Protective Equipment (PPE):
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Equipment Specification

Eye Protection

Safety glasses with side-shields conforming to

EN166 or NIOSH-approved safety goggles.[1] A

face shield may be necessary for splash

hazards.[2]

Hand Protection

Handle with chemical-resistant gloves (e.g.,

nitrile, neoprene).[1][3] Gloves must be

inspected prior to use and disposed of properly

after.[1]

Skin and Body Protection

A complete suit protecting against chemicals or

a lab coat, with long sleeves and closed-front.[1]

Protective clothing should be worn when there is

a risk of exposure.[2]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[4] For nuisance exposures, a type

P95 (US) or type P1 (EU EN 143) particle

respirator may be used. For higher-level

protection, use type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143) respirator cartridges.[1]

Step-by-Step Handling and Operational Plan
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area.[1]

Keep the container tightly closed.[5]

Store away from incompatible materials such as strong oxidizing agents, acids, acid

chlorides, and acid anhydrides.[1]
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N-ethyl-2-iodoaniline may be light-sensitive; store in a dark place if necessary.[1]

Handling:

Work Area Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[1]

Verify that an eyewash station and safety shower are readily accessible.[4]

Personal Protective Equipment (PPE):

Don the appropriate PPE as specified in the table above.

Chemical Handling:

Avoid all personal contact, including inhalation of dust or vapors.[1]

Avoid formation of dust and aerosols.[1]

Do not eat, drink, or smoke when using this product.[5]

Wash hands thoroughly after handling.[5]

Spill Management:

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection.

For solid spills, sweep up and shovel into a suitable container for disposal, avoiding dust

generation.[4]

For liquid spills, absorb with an inert material and place in a sealed container for disposal.

Do not let the product enter drains.[4][5]

First Aid Measures:
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Exposure Route First Aid Procedure

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell.[5] Rinse mouth.[6]

If on Skin

Wash with plenty of water.[5] If skin irritation

occurs, get medical advice/attention.[6] Take off

contaminated clothing and wash before reuse.

[6]

If in Eyes

Rinse cautiously with water for several minutes.

[5] Remove contact lenses, if present and easy

to do. Continue rinsing.[5] If eye irritation

persists, get medical advice/attention.[6]

If Inhaled

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[6] Call a

POISON CENTER or doctor/physician if you

feel unwell.[6]

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.

Waste Collection:

Collect waste N-ethyl-2-iodoaniline and any contaminated materials (e.g., gloves,

absorbent pads) in a suitable, labeled, and sealed container.

Waste Disposal:

Dispose of contents/container to an approved waste disposal plant.[6]

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification.[4]

Do not dispose of down the drain or into the environment.[4]
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Workflow Diagram

Safe Handling Workflow for N-ethyl-2-iodoaniline
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Caption: Safe Handling Workflow for N-ethyl-2-iodoaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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